Cas no 2387601-79-6 (2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol)

• Product Name: 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol
• CAS No: 2387601-79-6
• MF: C₁₀H₁₁BrClN₃O
• MW: 304.570840120316
• CID: 6794904
• PubChem ID: 168440600
• Update Time: 2025-06-13

2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol
• 2387601-79-6

• Inchi： 1S/C10H11BrClN3O/c1-5(4-16)7-3-8(12)15-10(13-7)9(11)6(2)14-15/h3,5,16H,4H2,1-2H3
• InChI Key： WKVKVFUURONYAC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C(=CC(C(C)CO)=NC2=1)Cl

Computed Properties

• Exact Mass: 302.97740g/mol
• Monoisotopic Mass: 302.97740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol

Comprehensive Overview of 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol (CAS No. 2387601-79-6)

2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core, makes it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents. The presence of both bromo and chloro substituents enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for heterocyclic compounds like 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its modular structure allows for efficient derivatization with minimal waste. Laboratories worldwide are exploring its use in high-throughput screening platforms to identify new therapeutic candidates for diseases such as cancer and infectious ailments.

The CAS No. 2387601-79-6 designation ensures precise identification in global chemical databases, facilitating collaborative research. Analysts highlight its potential in structure-activity relationship (SAR) studies, where slight modifications to its propan-1-ol side chain could yield compounds with enhanced bioavailability. Moreover, its methylpyrazolo moiety is of particular interest in designing allosteric modulators for neurological targets, a hot topic in neuroscience drug development.

From a technical perspective, 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol exhibits favorable physicochemical properties, including moderate solubility in polar solvents, which simplifies formulation processes. Its stability under ambient conditions makes it suitable for long-term storage, a critical factor for pharmaceutical supply chains. Recent patents involving similar pyrazolopyrimidine derivatives underscore its commercial viability, with applications ranging from crop protection to veterinary medicine.

As the scientific community prioritizes fragment-based drug design, this compound’s brominated and chlorinated scaffold offers strategic anchor points for click chemistry reactions. Such features resonate with the AI-driven molecular docking trend, where computational tools predict optimal binding conformations. Notably, its propanol group provides a handle for further functionalization, enabling the creation of prodrugs or bioconjugates with improved pharmacokinetics.

In conclusion, 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)propan-1-ol represents a cutting-edge building block in modern chemistry. Its multifaceted applications—from small-molecule therapeutics to agrochemical innovation—position it as a compound of enduring relevance. As research continues to unravel its potential, this molecule is poised to play a pivotal role in addressing some of today’s most pressing biomedical challenges.